Cas no 2005877-12-1 (2-chloro-1-(3,3-difluoropiperidin-1-yl)propan-1-one)

• Product Name: 2-chloro-1-(3,3-difluoropiperidin-1-yl)propan-1-one
• CAS No: 2005877-12-1
• MF: C₈H₁₂ClF₂NO
• MW: 211.636788368225
• CID: 5720846
• PubChem ID: 121200774
• Update Time: 2025-07-23

2-chloro-1-(3,3-difluoropiperidin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• F1907-4238
• 2005877-12-1
• 2-chloro-1-(3,3-difluoropiperidin-1-yl)propan-1-one
• starbld0047165
• AKOS026708699

• Inchi： 1S/C8H12ClF2NO/c1-6(9)7(13)12-4-2-3-8(10,11)5-12/h6H,2-5H2,1H3
• InChI Key： TYRNAWDZUFQTAP-UHFFFAOYSA-N
• SMILES： ClC(C)C(N1CCCC(C1)(F)F)=O

Computed Properties

• Exact Mass: 211.0575480g/mol
• Monoisotopic Mass: 211.0575480g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 281.0±40.0 °C at 760 mmHg
• Flash Point: 123.7±27.3 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-chloro-1-(3,3-difluoropiperidin-1-yl)propan-1-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-chloro-1-(3,3-difluoropiperidin-1-yl)propan-1-one

Comprehensive Overview of 2-chloro-1-(3,3-difluoropiperidin-1-yl)propan-1-one (CAS No. 2005877-12-1)

The compound 2-chloro-1-(3,3-difluoropiperidin-1-yl)propan-1-one (CAS No. 2005877-12-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 3,3-difluoropiperidine moiety and the chloropropanone backbone, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its fluorinated piperidine component may enhance metabolic stability and bioavailability.

In recent years, the demand for fluorinated compounds like 2-chloro-1-(3,3-difluoropiperidin-1-yl)propan-1-one has surged due to their role in addressing challenges in medicinal chemistry. The incorporation of fluorine atoms into organic molecules often improves their pharmacokinetic properties, a topic frequently searched by professionals in the field. This compound’s chloro and difluoropiperidine groups also align with current trends in fragment-based drug design, a hot topic in AI-driven drug discovery platforms.

The synthesis of CAS No. 2005877-12-1 involves multi-step organic reactions, often starting from 3,3-difluoropiperidine derivatives. Its propan-1-one scaffold is versatile, enabling further functionalization for targeted applications. Analytical techniques such as NMR, HPLC, and mass spectrometry are critical for characterizing this compound, ensuring purity and consistency—a priority for researchers sourcing high-quality intermediates.

From an industrial perspective, 2-chloro-1-(3,3-difluoropiperidin-1-yl)propan-1-one is often discussed in forums focusing on green chemistry and sustainable synthesis. Optimizing its production to minimize waste and energy consumption resonates with the growing emphasis on environmental responsibility. Searches for eco-friendly fluorination methods or scalable piperidine derivatives reflect this trend, highlighting the compound’s relevance in modern chemical manufacturing.

In agrochemical research, the difluoropiperidine motif in CAS No. 2005877-12-1 is explored for its potential in crop protection agents. The combination of fluorine and chlorine atoms may contribute to enhanced pesticidal activity, a subject of interest given the global push for sustainable agriculture. Keywords like novel agrochemical intermediates or fluorine in pest control frequently appear in related literature searches.

Safety and handling of 2-chloro-1-(3,3-difluoropiperidin-1-yl)propan-1-one are also critical discussion points. While not classified as hazardous under standard guidelines, proper storage conditions (e.g., inert atmosphere, low temperature) are recommended to maintain stability. This aligns with frequent queries about chemical storage best practices and handling sensitive intermediates in laboratory settings.

In summary, CAS No. 2005877-12-1 represents a compelling case study in the intersection of fluorine chemistry, drug development, and industrial applications. Its structural complexity and functional adaptability ensure its continued relevance in scientific and commercial spheres, making it a compound worth monitoring in evolving research landscapes.